2-bromo-N-[2-(thiophen-3-yl)ethyl]benzamide

• IUPAC Name: 2-bromo-N-(2-thiophen-3-ylethyl)benzamide
• InChI: InChI=1S/C13H12BrNOS/c14-12-4-2-1-3-11(12)13(16)15-7-5-10-6-8-17-9-10/h1-4,6,8-9H,5,7H2,(H,15,16)
• InChI Key: QSASJCRMUGQQRW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NCCC2=CSC=C2)Br
• Molecular Formula: C13H12BrNOS
• Molecular Weight: 310.21 g/mol
• CAS No.: 1058492-11-7

Description

Benzamides are a class of compounds containing a benzene ring attached to an amide functional group. They are common in a variety of biological compounds and pharmaceuticals. Thiophenes are five-membered aromatic rings where one of the positions is occupied by a sulfur atom. The specific compound you’re asking about seems to have a bromine substitution and an ethyl linkage connecting the benzamide and thiophene components.

Molecular Structure Analysis

The molecular structure would be characterized by the presence of the benzamide and thiophene rings, connected by an ethyl linkage. The bromine atom would likely add significant weight to the molecule and could influence its reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structure. The presence of the bromine atom, for example, would likely make the compound denser and higher-boiling than the corresponding non-brominated compound.

Scientific Research Applications

2-bromo-N-[2-(thiophen-3-yl)ethyl]benzamide has been used in a variety of scientific research applications. It has been used as a building block for the synthesis of various derivatives, such as drugs, polymers, and organic compounds. It has also been used in the synthesis of organic catalysts, as well as in the synthesis of polymers for the production of nanomaterials.

Mechanism of Action

Target of Action

It’s worth noting that both indole and thiophene derivatives, which are structurally similar to this compound, have been found to bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

Similar compounds, such as indole and thiophene derivatives, are known to interact with their targets through various mechanisms, often resulting in changes in cellular processes .

Biochemical Pathways

Compounds with similar structures, such as indole and thiophene derivatives, have been found to affect a wide range of biochemical pathways . These pathways often lead to a variety of downstream effects, contributing to the compound’s broad spectrum of biological activities .

Pharmacokinetics

The compound’s molecular weight (as indicated by its empirical formula: c11h14no3br ) suggests that it may have suitable properties for absorption and distribution

Result of Action

Similar compounds, such as indole and thiophene derivatives, have been found to have a wide range of biological activities, suggesting that this compound may also have diverse molecular and cellular effects .

Advantages and Limitations for Lab Experiments

2-bromo-N-[2-(thiophen-3-yl)ethyl]benzamide is a useful compound for laboratory experiments due to its wide range of applications. It is relatively easy to synthesize and can be used in a variety of reactions. However, it is important to note that it is a potentially hazardous compound and should be handled with care. In addition, it is important to ensure that the reaction conditions are carefully monitored to ensure the desired product is obtained in good yields.

Future Directions

2-bromo-N-[2-(thiophen-3-yl)ethyl]benzamide has a wide range of applications in the field of scientific research, and there are a variety of potential directions for further research. One potential direction is the development of new synthesis methods for the production of this compound and its derivatives. Another potential direction is the exploration of its potential applications in the field of drug discovery, as well as its potential for the synthesis of polymers and other materials. Additionally, further research into the biochemical and physiological effects of this compound could lead to the development of new therapeutic agents. Finally, further research into its potential for use in the synthesis of nanomaterials could lead to the development of new materials with a variety of applications.

Synthesis Methods

2-bromo-N-[2-(thiophen-3-yl)ethyl]benzamide can be synthesized through a variety of methods, including the reaction of aniline with bromoacetic acid and thiophenol in the presence of a base. The reaction is carried out in a polar solvent, such as dimethylformamide, at a temperature of 80-90 °C. The reaction yields the desired product in good yields.

Safety and Hazards

As with any chemical compound, handling “2-bromo-N-[2-(thiophen-3-yl)ethyl]benzamide” would require appropriate safety precautions. The Material Safety Data Sheet (MSDS) for the specific compound would provide the most accurate information.